Cas no 267006-26-8 (Potassium 3,5-difluorophenyltrifluoroborate)

Potassium 3,5-difluorophenyltrifluoroborate is an organoboron compound commonly employed as a versatile reagent in cross-coupling reactions, particularly Suzuki-Miyaura couplings. Its key advantages include enhanced stability compared to boronic acids, reducing protodeboronation side reactions and improving handling under ambient conditions. The electron-withdrawing difluoro substituents on the phenyl ring further stabilize the borate moiety, facilitating efficient coupling with aryl halides. This compound exhibits good solubility in polar organic solvents, ensuring compatibility with a wide range of reaction conditions. Its crystalline solid form allows for precise weighing and long-term storage, making it a reliable choice for synthetic applications in pharmaceuticals, agrochemicals, and materials science.

Potassium 3,5-difluorophenyltrifluoroborate structure

267006-26-8 structure

Product Name:Potassium 3,5-difluorophenyltrifluoroborate

CAS No:267006-26-8

MF:C₆H₃BF₅K

MW:219.98934006691

MDL:MFCD06659939

CID:247822

PubChem ID:23681893

Update Time:2025-06-07

Potassium 3,5-difluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium (3,5-difluorophenyl)trifluoroborate
- Potassium 3,5-difluorophenyltrifluoroborate
- Borate(1-),(3,5-difluorophenyl)trifluoro-, potassium, (T-4)- (9CI)
- potassium,(3,5-difluorophenyl)-trifluoroboranuide
- PC1724
- potassium(3,5-difluorophenyl)(trifluoro)borate(1-)
- Potassium(3,5-difluorophenyl)trifluoroborate
- Potassium (3,5-difluorophenyl)(trifluoro)borate(1-)
- POTASSIUM (3,5-DIFLUOROPHENYL)TRIFLUOROBORANUIDE
- SBB095868
- AB26670
- AK139934
- ST24048955
- potassium (3,5-difluorophenyl)-trifluoroboranuide
- A818563
- potassium [3,5-bis(fluoranyl)phenyl]-tris(fluoranyl)boranuide
- potassium;(3,5-difluorophenyl)-trifluoroboranuide
- POTASSIUM 3.5DIFLUOROPHENYLTRIFLUOROBORATE
- N12055
- SY101503
- potassium;(3, 5-difluorophenyl)-trifluoroboranuide
- 267006-26-8
- EN300-1231209
- AS-66538
- DTXSID90635582
- MFCD06659939
- CS-W014756
- Potassium (3,5-difluorophenyl)-trifluoro-boranuide
- AKOS012986354
- MDL： MFCD06659939
- Inchi： 1S/C6H3BF5.K/c8-5-1-4(7(10,11)12)2-6(9)3-5;/h1-3H;/q-1;+1
- InChI Key： JFSPHPHYZHGKPO-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=C(C=C(C=1)F)F)(F)F

Computed Properties

Exact Mass: 219.98900
Monoisotopic Mass: 219.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 152
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: 273-278℃
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 0.00000
LogP: 2.01920

Potassium 3,5-difluorophenyltrifluoroborate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Potassium 3,5-difluorophenyltrifluoroborate Pricemore >>

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